Cas no 10279-89-7 (9H-Purin-6-amine, 9-b-D-allofuranosyl-)

• Product Name: 9H-Purin-6-amine, 9-b-D-allofuranosyl-
• CAS No: 10279-89-7
• MF: C₁₁H₁₅N₅O₅
• MW: 297.267301797867
• CID: 202383
• PubChem ID: 234217
• Update Time: 2025-04-19

9H-Purin-6-amine, 9-b-D-allofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 9-b-D-allofuranosyl-
• 9H-Purin-6-amine, 9-β-D-allofuranosyl-
• 8-(6-aminopurin-9-yl)-2,7-dihydroxy-5,9-dioxabicyclo[4.3.0]nonane-4-carboxylic acid
• AC1L8A6B
• Adenine octosyl acid
• CTK2F7373
• NSC288755
• DTXSID70908044
• NSC-33686
• NSC119663
• NSC119664
• NSC-119661
• NSC-119664
• NSC-670001
• NSC71951
• 62960-73-0
• 10279-88-6
• 9H-Purin-6-amine, 9-beta-D-allofuranosyl-
• 10279-87-5
• 9-Hexofuranosyl-9H-purin-6-aminato(4-)
• 9-(.beta.-D-glucofuranosyl)adenine
• NSC-119662
• NSC-119663
• 10279-89-7
• NSC119661
• NSC-71951
• NSC119662
• NSC33686
• NSC670001
• 10279-91-1

• Inchi： 1S/C11H15N5O5/c12-9-5-10(14-2-13-9)16(3-15-5)11-7(20)6(19)8(21-11)4(18)1-17/h2-4,6-8,11,17-20H,1H2,(H2,12,13,14)
• InChI Key： JNSNEXAWGVQGPR-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1C(CO)O)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 297.10700
• Monoisotopic Mass: 297.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 159.77000
• LogP: -2.03790